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Compound of Interest

Compound Name: Ankaflavin

Cat. No.: B15566803 Get Quote

Ankaflavin, a yellow pigment derived from Monascus species, is emerging as a significant

compound of interest for researchers in oncology, immunology, and drug discovery. This

azaphilone derivative has demonstrated potent anti-cancer and anti-inflammatory properties

across a variety of cell culture models. This document provides detailed application notes and

protocols for utilizing ankaflavin in cell culture studies, based on published research findings.

Application Notes
Ankaflavin exhibits selective cytotoxicity towards cancer cell lines while showing minimal effect

on normal cells.[1][2] Its primary mechanisms of action include the induction of apoptosis, cell

cycle arrest, and the modulation of key signaling pathways involved in inflammation and cancer

progression.

Anti-Cancer Applications:

In cancer cell lines such as human liver carcinoma (Hep G2), lung carcinoma (A549), and

laryngeal carcinoma (HEp-2), ankaflavin has been shown to:

Induce apoptosis, characterized by chromosomal condensation and fragmentation.[1][2]

Cause cell cycle arrest at the sub-G1 phase.[1]

Activate caspase-3, -8, and -9, key executioners of apoptosis.
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Exhibit a selective cytotoxic effect on cancer cells with a half-maximal inhibitory

concentration (IC50) of approximately 15 µg/mL.

Anti-Inflammatory Applications:

In immune cells like murine macrophages (RAW 264.7) and rat basophilic leukemia cells (RBL-

2H3), ankaflavin demonstrates significant anti-inflammatory activity by:

Decreasing the production of nitric oxide (NO) and the expression of inducible nitric oxide

synthase (iNOS) and cyclooxygenase-2 (COX-2) in LPS-stimulated macrophages.

Inhibiting the degranulation and secretion of tumor necrosis factor-alpha (TNF-α) in activated

mast cells.

Suppressing the phosphorylation of key signaling proteins in the MAPK pathway (ERK, JNK,

and p38) and protein kinase C (PKC).

Modulating the NF-κB signaling pathway, a central regulator of inflammation.

Quantitative Data Summary
The following tables summarize the key quantitative data from cell culture studies involving

ankaflavin.
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Cell Line Cell Type Assay Parameter Value Reference

Hep G2
Human Liver

Carcinoma
Cytotoxicity IC50 15 µg/mL

A549
Human Lung

Carcinoma
Cytotoxicity IC50 15 µg/mL

MRC-5

Normal

Human Fetal

Lung

Fibroblast

Cytotoxicity Toxicity

No significant

toxicity at 15

µg/mL

WI-38

Normal

Human Fetal

Lung

Fibroblast

Cytotoxicity Toxicity

No significant

toxicity at 15

µg/mL

RBL-2H3

Rat

Basophilic

Leukemia

Degranulatio

n & TNF-α

Secretion

Inhibition 40 µM

Signaling Pathway Diagrams
The following diagrams illustrate the key signaling pathways modulated by ankaflavin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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